Cas no 2172106-91-9 (2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172106-91-9
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 5928153
• PubChem ID: 165803001
• Update Time: 2025-11-01

2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid
• 2172106-91-9
• EN300-1458491

• Inchi： 1S/C14H22N2O4S/c1-7(2)8(3)10-9(11(17)18)15-12(21-10)16-13(19)20-14(4,5)6/h7-8H,1-6H3,(H,17,18)(H,15,16,19)
• InChI Key： FFXVCDLSYGUMEK-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C(=O)O)=C1C(C)C(C)C

Computed Properties

• Exact Mass: 314.13002836g/mol
• Monoisotopic Mass: 314.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid

2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172106-91-9): A Comprehensive Overview

2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172106-91-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butoxycarbonyl (Boc) protecting group and the 3-methylbutan-2-yl substituent, make it a promising candidate for various drug development initiatives.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis, particularly in peptide and amino acid chemistry. It provides a stable and easily removable protection for the amino group, allowing for selective functionalization and modification of the molecule. The presence of this group in 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid ensures that the amino functionality remains intact during synthetic manipulations, facilitating multi-step synthesis and derivatization processes.

The 3-methylbutan-2-yl substituent is another key feature of this compound. This branched alkyl chain introduces steric hindrance and hydrophobicity, which can significantly influence the compound's pharmacokinetic properties. Recent studies have shown that such substituents can enhance the lipophilicity and membrane permeability of thiazole derivatives, making them more suitable for oral administration and improving their bioavailability.

In terms of biological activity, 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid has demonstrated promising results in various assays. Preliminary in vitro studies have indicated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Additionally, it has shown selective cytotoxicity towards cancer cell lines, suggesting its potential as an anticancer agent. These findings are consistent with the known biological activities of thiazoles, which have been extensively studied for their antibacterial, antifungal, and anticancer properties.

One of the most exciting areas of research involving 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid is its potential as a lead compound for the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has created an urgent need for new therapeutic options. Thiazoles have been identified as a promising scaffold for designing antibiotics due to their ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in microbial metabolism. Recent studies have focused on optimizing the structure of thiazole derivatives to enhance their antibacterial efficacy and reduce toxicity.

Another area of interest is the use of 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid as a scaffold for developing anti-inflammatory drugs. Thiazoles have been shown to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of this compound may provide a basis for designing more potent and selective inhibitors with improved pharmacological profiles.

In addition to its potential therapeutic applications, 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid has also been studied for its use in chemical biology research. The tert-butoxycarbonyl (Boc) protecting group allows for reversible protection of the amino group, making it an ideal candidate for click chemistry reactions and bioconjugation studies. This versatility has led to its use in the development of fluorescent probes and imaging agents for studying cellular processes.

The synthesis of 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid involves several well-established synthetic routes. One common approach is to start with a commercially available thioamide derivative and undergo a series of transformations including Boc protection, alkylation with 3-methylbutan-2-one, and subsequent oxidation to form the carboxylic acid moiety. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

Despite its promising properties, further research is needed to fully understand the biological mechanisms underlying the activity of 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid. Preclinical studies are currently underway to evaluate its safety profile and pharmacokinetic behavior in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide future drug development efforts.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172106-91-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent or research tool.